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Compound of Interest

Compound Name: Benzyl chloride

Cat. No.: B120561

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical and chemical properties of
benzyl chloride (a-chlorotoluene), an important organic compound widely utilized as a
chemical building block and intermediate in various industrial syntheses, including the
manufacturing of pharmaceuticals, dyes, and perfumes.[1]

General and Safety Information

Benzyl chloride, with the chemical formula CeHsCH2Cl, is a colorless to slightly yellow liquid
known for its pungent, aromatic, and irritating odor.[1][2] It is a reactive organochlorine
compound and functions as a potent lachrymator, causing significant irritation to the eyes and
mucous membranes.[1][3][4] Due to its reactivity, particularly its ability to hydrolyze and
produce hydrochloric acid upon contact with mucous membranes, it is considered a hazardous
substance and requires careful handling.[1] Benzyl chloride is also classified as a probable
human carcinogen (Group B2) by the EPA and is monitored as a List Il drug precursor chemical
by the U.S. Drug Enforcement Administration due to its use in the synthesis of certain
controlled substances.[1][5]

Table 1: Identifiers and Basic Information
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Identifier Value Reference
IUPAC Name (Chloromethyl)benzene [1]
CAS Number 100-44-7 [1]
Molecular Formula C7H-ClI [1]
Molecular Weight 126.58 g/mol [1][2]
Appearance (.:olf)rless to slightly yellow 2]

liquid
Odor Pungent, aromatic, irritating [1][2][6]

Physical Properties

The physical characteristics of benzyl chloride are critical for its handling, storage, and use in
experimental and industrial settings. These properties are summarized below.

Table 2: Core Physical and Thermochemical Properties
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Property Value Conditions Reference
Density 1.100 g/cm3 at 20°C [1]

1.1 g/mL at 25°C [71[8]

Melting Point -39 °C (-38 °F; 234 K) [1]

Boiling Point gg "C (354 °F; 452 at 760 mmHg [1][3]

Flash Point 67 °C (153 °F) Closed Cup [6][9]
Autoignition Temp. 585 °C (1,085 °F) [1][6]

Vapor Pressure 1 mmHg at 20 °C [1][6]

1.23 mmHg at 25 °C [10]

Vapor Density 4.36-4.4 (vs air) [71[11]
Refractive Index (n_D) 1.538 - 1.5415 at 20°C / 15°C [1][6]
Viscosity (dynamic) 1.380 mPa-s at 20 °C [7]
Explosive Limits 1.1% - 14.0% in Air [6][12]
Solvent Solubility Temperature Reference
Water :;J(I)j:)/loe;very slightly 20 °C o

0.49 g/L 20 °C [4][6]

0.55 g/L 30 °C [4][6]

Organic Solvents Miscible [1][13]

Soluble in ethanol,

ethyl ether, [1]

chloroform, CCla
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Chemical Properties and Reactivity

Benzyl chloride is a versatile reagent in organic synthesis, primarily due to the reactivity of the
benzylic chloride group.[1] It is an effective alkylating agent.[1]

Key Reactions and Reactivity Profile:

e Hydrolysis: It reacts slowly with water, and more rapidly in the presence of alkali, to
hydrolyze into benzyl alcohol and hydrochloric acid.[1][4] This reaction is the reason for its
lachrymatory and corrosive properties.[1]

» Nucleophilic Substitution: As a reactive alkylating agent, it readily undergoes nucleophilic
substitution reactions.[1][14] This is fundamental to its use in synthesis. For example:

o With sodium cyanide, it forms phenylacetonitrile (benzyl cyanide), a precursor to
pharmaceuticals like phenylacetic acid.[1]

o With alcohols in the presence of a base, it forms benzyl ethers, a common method for
introducing the benzyl protecting group in organic synthesis.[1][13]

o With tertiary amines, it forms quaternary ammonium salts, which are used as surfactants.

[1]
o With sodium salts of carboxylic acids, it yields benzyl esters.[4]

» Grignard Reagent Formation: It reacts with metallic magnesium to form a Grignard reagent
(benzylmagnesium chloride).[1][4]

e Wurtz Coupling: Reaction with metals like sodium or copper powder can lead to 1,2-
diphenylethane.[4]

» Oxidation: Oxidation of benzyl chloride can yield benzaldehyde and benzoic acid.[4][15]

« Stability and Incompatibilities: Benzyl chloride is unstable and can polymerize when in
contact with common metals like copper, aluminum, iron, and zinc, a reaction that liberates
heat and hydrogen chloride gas.[7][9][16] It is incompatible with strong oxidizing agents,
acids, and water.[7][17] For storage, inhibitors such as propylene oxide or sodium carbonate
are typically added.[6][18]
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Experimental Protocols

Detailed experimental protocols for determining the physical properties of chemicals like
benzyl chloride are standardized in analytical chemistry. Below is a generalized methodology
for determining a key property.

Experimental Protocol: Determination of Boiling Point

Objective: To accurately determine the boiling point of a benzyl chloride sample at
atmospheric pressure.

Methodology: This protocol is based on the classical distillation method.
e Apparatus Setup:

o Assemble a standard distillation apparatus consisting of a round-bottom flask, a distillation
head (Claisen adapter), a thermometer with the bulb positioned just below the side arm
leading to the condenser, a Liebig condenser, and a receiving flask.

o Ensure all glass joints are properly sealed.
o Place a few boiling chips in the round-bottom flask to ensure smooth boiling.
e Procedure:

o Add the benzyl chloride sample to the round-bottom flask (fill to approximately half
capacity).

o Begin circulating cold water through the condenser.
o Gently heat the flask using a heating mantle.
o Observe the temperature as the liquid begins to boil and the vapor rises.

o The boiling point is recorded as the stable temperature reading on the thermometer when
the vapor is continuously condensing and dripping into the receiving flask (i.e., when the
distillation rate is steady at about one drop per second).
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o Record the atmospheric pressure at the time of the experiment, as the boiling point is
pressure-dependent.

o Data Analysis:
o The observed temperature is the boiling point at the measured atmospheric pressure.

o If necessary, correct the boiling point to standard pressure (760 mmHg) using a
nomograph or the Clausius-Clapeyron relation.

Mandatory Visualization

The following diagram illustrates the logical workflow for a common synthetic application of
benzyl chloride: the Williamson Ether Synthesis, used here to form a benzyl ether.

Click to download full resolution via product page
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Caption: Logical workflow for the synthesis of a benzyl ether using benzyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b120561#physical-and-chemical-properties-of-benzyl-
chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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